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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and key experimental

considerations for 5-Bromo-2-methylpyridine (CAS No: 3430-13-5). The information is

intended to support laboratory research, chemical synthesis, and drug development activities

by consolidating essential data on its properties, hazards, and procedural guidelines.

Chemical and Physical Properties
5-Bromo-2-methylpyridine, also known as 5-Bromo-2-picoline, is a halogenated pyridine

derivative.[1] It serves as a crucial intermediate in the synthesis of various pharmaceutical and

agrochemical compounds.[2] A summary of its key physical and chemical properties is

presented in Table 1.
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Property Value References

Molecular Formula C₆H₆BrN [3]

Molecular Weight 172.02 g/mol [3]

Appearance
Off-white to light yellow solid or

crystalline solid
[2][4]

Melting Point 32-36 °C [3]

Boiling Point 182.7 °C at 760 mmHg [5]

Density ~1.5 g/cm³ [5]

Flash Point 64.3 °C [5]

Vapor Pressure 1.1±0.3 mmHg at 25°C [5]

Solubility Information not available

CAS Number 3430-13-5 [3]

Hazard Identification and Toxicology
5-Bromo-2-methylpyridine is classified as a hazardous substance. It is harmful if swallowed

or in contact with skin, causes skin irritation, and serious eye irritation, and may cause

respiratory irritation.[6][7]

GHS Hazard Statements:[7]

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation
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A summary of available toxicological data is presented in Table 2.

Hazard Classification GHS Category References

Acute Toxicity, Oral Category 4 [8][9]

Acute Toxicity, Dermal Category 4 [8][9]

Acute Toxicity, Inhalation Category 4 [8]

Skin Corrosion/Irritation Category 2 [6][8]

Serious Eye Damage/Eye

Irritation
Category 2 [6][8]

Specific target organ toxicity –

single exposure (Respiratory

system)

Category 3 [8][10]

Safety and Handling Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling 5-Bromo-
2-methylpyridine. The general safety precautions for handling pyridine and its derivatives

should be observed.[11][12]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.[13]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[11]

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.[13]

Respiratory Protection: Work in a well-ventilated area, preferably a certified chemical fume

hood.[11] If exposure limits are exceeded, a NIOSH/MSHA-approved respirator should be

used.[8]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust, fume, gas,

mist, vapors, or spray.[6] Wash hands thoroughly after handling.[6]

Storage: Store in a cool, dry, and well-ventilated place.[11] Keep containers tightly closed

and store locked up.[8]

Emergency Procedures
First Aid Measures

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[8]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[8]

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[8]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[14]

Specific Hazards: May decompose upon combustion to generate poisonous fumes.[13]

Closed containers may explode from the heat of a fire.[13]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Evacuate personnel to safe areas

and keep people away from and upwind of the spill.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[13]
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Methods for Cleaning Up: Absorb with inert material (e.g., diatomite, universal binders) and

dispose of in accordance with local regulations.[15]

Experimental Protocols
Synthesis of 5-Bromo-2-methylpyridine
A common method for the synthesis of 5-Bromo-2-methylpyridine involves the bromination of

2-methylpyridine. Below is a general protocol adapted from available literature.[16]

Materials:

2-methylpyridine

Diethyl malonate

Alkali metal (e.g., sodium)

5-nitro-2-chloropyridine

Pd/C catalyst

Bromine

Sodium nitrite

Appropriate solvents and acids

Procedure:

Synthesis of 5-nitro-2-methylpyridine:

React diethyl malonate with an alkali metal to form the corresponding salt.

Add 5-nitro-2-chloropyridine to the salt for a condensation reaction.

Perform decarboxylation under acidic conditions to yield 5-nitro-2-methylpyridine.[16]

Synthesis of 5-amino-2-methylpyridine:
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Conduct a hydrogenation reduction of 5-nitro-2-methylpyridine using a Pd/C catalyst.[16]

Synthesis of 5-Bromo-2-methylpyridine:

React 5-amino-2-methylpyridine with an acid to form a salt.

Cool the reaction mixture and add bromine, followed by a sodium nitrite water solution.[16]

The final product, 5-Bromo-2-methylpyridine, is then isolated.[16]

Purification
Purification of the crude product can be achieved through recrystallization or column

chromatography.

Recrystallization: A suitable solvent system, often a mixture of a polar solvent (e.g., ethanol)

and a non-polar solvent (e.g., ethyl acetate), can be used. The crude product is dissolved in

a minimum amount of the hot solvent mixture and allowed to cool slowly to form crystals,

which are then collected by filtration.

Column Chromatography: Silica gel column chromatography can be employed for

purification, using an appropriate eluent system.

Analytical Methods
The identity and purity of 5-Bromo-2-methylpyridine can be confirmed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

used for purity analysis. A C18 column with a mobile phase of acetonitrile and water with an

acid modifier is a common setup.[9]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the

molecular weight and fragmentation pattern, confirming the structure of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for

structural elucidation.
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Signaling Pathways and Biological Activity
Currently, there is no publicly available scientific literature detailing the direct involvement of 5-
Bromo-2-methylpyridine in specific cellular signaling pathways. As a chemical intermediate,

its primary role is in the synthesis of more complex, biologically active molecules. The

biological effects of derivatives of similar brominated pyridines have been studied, particularly

in the context of anticancer and antimicrobial research, but these findings cannot be directly

extrapolated to 5-Bromo-2-methylpyridine itself. Further research is required to determine if

this compound has any direct biological or signaling effects.

Logical Workflow and Visualization
The following diagram illustrates a generalized workflow for the safe handling and use of 5-
Bromo-2-methylpyridine in a laboratory setting.
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Fig. 1: General workflow for the safe handling of 5-Bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113479#safety-and-handling-of-5-bromo-2-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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